2-(4-butoxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(4-butoxybenzoyl)amino]-3-(2,4-difluorophenyl)urea
• InChI: InChI=1S/C18H19F2N3O3/c1-2-3-10-26-14-7-4-12(5-8-14)17(24)22-23-18(25)21-16-9-6-13(19)11-15(16)20/h4-9,11H,2-3,10H2,1H3,(H,22,24)(H2,21,23,25)
• InChI Key: HFPQDQIWOGRJJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NNC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C18H19F2N3O3
• Molecular Weight: 363.4 g/mol

Description

2-(4-butoxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BBDH and is known for its ability to inhibit the activity of certain enzymes in the body.

Scientific Research Applications

BBDH has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and cholinesterase, which are involved in various physiological processes. BBDH has shown promising results in the treatment of Alzheimer's disease, glaucoma, and cancer.

Mechanism of Action

BBDH inhibits the activity of carbonic anhydrase and cholinesterase by binding to their active sites. This results in the reduction of the activity of these enzymes, which can have a significant impact on various physiological processes. BBDH has also been found to exhibit antioxidant and anti-inflammatory properties, which further contribute to its therapeutic potential.
Biochemical and Physiological Effects
BBDH has been found to have a range of biochemical and physiological effects. It has been shown to reduce intraocular pressure in glaucoma patients, improve memory and cognitive function in Alzheimer's disease patients, and inhibit the growth of cancer cells. BBDH has also been found to have anti-inflammatory and antioxidant properties, which can have a positive impact on overall health and well-being.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BBDH in lab experiments is its specificity towards certain enzymes. This allows researchers to study the effects of inhibiting these enzymes in a controlled manner. However, one limitation of using BBDH is its potential toxicity at high concentrations. This must be taken into consideration when designing experiments and interpreting results.

Future Directions

There are several future directions for research on BBDH. One area of interest is the development of BBDH derivatives with improved specificity and potency. Another area of research is the investigation of the potential therapeutic applications of BBDH in other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, the development of novel drug delivery systems for BBDH could improve its efficacy and reduce potential side effects.
Conclusion
In conclusion, BBDH is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its ability to inhibit the activity of certain enzymes, as well as its antioxidant and anti-inflammatory properties, make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the potential of BBDH and its derivatives in the development of novel therapeutics.